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molecular formula C12H16BrNO2 B8318417 ethyl N-[4-(2-bromoethyl)phenyl]aminoacetate

ethyl N-[4-(2-bromoethyl)phenyl]aminoacetate

Cat. No. B8318417
M. Wt: 286.16 g/mol
InChI Key: DTINJLVOYVGLNJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06353025B1

Procedure details

To a stirred solution of ethyl N-[4-(2-bromoethyl)-phenyl]aminoacetate (580 mg) in acetonitrile (4.05 ml) were added concentrated hydrochloric acid (169 μl) and N-iodosuccinimide (912 mg) under ice-cooling, and the mixture was stirred for 1 hour. Ethanol (4.0 ml) was added to the reaction mixture, and the mixture was stirred for 45 minutes under ice-cooling. A solution of sodium thiosulfate (640 mg) in water (20 ml) was added to the reaction mixture, and the mixture was stirred for 1 hour under ice-cooling. The reaction mixture was diluted with water and extracted with ethyl acetate. The extract was washed with brine and dried over anhydrous magnesium sulfate, and the solvent was removed in vacuo. Purification of the residue by medium pressure liquid column chromatography on silica gel (eluent: hexane/ethyl acetate=9/1) gave ethyl N-[4-(2-bromoethyl) -2-iodophenyl]aminoacetate (449 mg).
Name
ethyl N-[4-(2-bromoethyl)-phenyl]aminoacetate
Quantity
580 mg
Type
reactant
Reaction Step One
Name
hydrochloric acid
Quantity
169 μL
Type
reactant
Reaction Step One
Name
N-iodosuccinimide
Quantity
912 mg
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
4.05 mL
Type
solvent
Reaction Step One
Name
sodium thiosulfate
Quantity
640 mg
Type
reactant
Reaction Step Two
Name
water
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Ethanol
Quantity
4 mL
Type
solvent
Reaction Step Four
Name
ethyl N-[4-(2-bromoethyl) -2-iodophenyl]aminoacetate

Identifiers

REACTION_CXSMILES
[Br:1][CH2:2][CH2:3][C:4]1[CH:9]=[CH:8][C:7]([NH:10][CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])=[CH:6][CH:5]=1.Cl.[I:18]N1C(=O)CCC1=O.S([O-])([O-])(=O)=S.[Na+].[Na+]>C(#N)C.O.C(O)C>[Br:1][CH2:2][CH2:3][C:4]1[CH:9]=[CH:8][C:7]([NH:10][CH2:11][C:12]([O:14][CH2:15][CH3:16])=[O:13])=[C:6]([I:18])[CH:5]=1 |f:3.4.5|

Inputs

Step One
Name
ethyl N-[4-(2-bromoethyl)-phenyl]aminoacetate
Quantity
580 mg
Type
reactant
Smiles
BrCCC1=CC=C(C=C1)NCC(=O)OCC
Name
hydrochloric acid
Quantity
169 μL
Type
reactant
Smiles
Cl
Name
N-iodosuccinimide
Quantity
912 mg
Type
reactant
Smiles
IN1C(CCC1=O)=O
Name
acetonitrile
Quantity
4.05 mL
Type
solvent
Smiles
C(C)#N
Step Two
Name
sodium thiosulfate
Quantity
640 mg
Type
reactant
Smiles
S(=S)(=O)([O-])[O-].[Na+].[Na+]
Name
water
Quantity
20 mL
Type
solvent
Smiles
O
Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O
Step Four
Name
Ethanol
Quantity
4 mL
Type
solvent
Smiles
C(C)O

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
STIRRING
Type
STIRRING
Details
the mixture was stirred for 45 minutes under ice-
Duration
45 min
TEMPERATURE
Type
TEMPERATURE
Details
cooling
STIRRING
Type
STIRRING
Details
the mixture was stirred for 1 hour under ice-
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
cooling
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
WASH
Type
WASH
Details
The extract was washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent was removed in vacuo
CUSTOM
Type
CUSTOM
Details
Purification of the residue by medium pressure liquid column chromatography on silica gel (eluent: hexane/ethyl acetate=9/1)

Outcomes

Product
Details
Reaction Time
 1 h
Name
ethyl N-[4-(2-bromoethyl) -2-iodophenyl]aminoacetate
Type
product
Smiles
BrCCC1=CC(=C(C=C1)NCC(=O)OCC)I
Measurements
Type Value Analysis
AMOUNT: MASS 449 mg
YIELD: CALCULATEDPERCENTYIELD 53.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.